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Compound of Interest

Compound Name: A 159

Cat. No.: B1166418 Get Quote

The designation "A 159" does not correspond to a single, universally recognized chemical

substance. Instead, it appears in various contexts, from internal company product codes to

regulatory documents. This guide provides essential safety and logistical information for the

most likely chemical candidate identified in public records as "A 159"—Lactic Acid—while also

clarifying other uses of this identifier to prevent potential confusion.

Personal Protective Equipment (PPE) for Lactic Acid ("A
159")
When handling Lactic Acid, which has been referenced with the internal code A-159 in safety

documents, a comprehensive approach to personal protection is crucial to prevent severe

irritation and corrosive effects.[1]

Recommended PPE for Handling Lactic Acid:
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Protection Type Recommended Equipment Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

necessary for splash hazards.

Lactic acid is corrosive and

can cause severe eye irritation,

redness, pain, tearing, blurred

vision, and even corneal

destruction upon contact.[1]

Hand Protection

Chemical resistant gloves,

such as butyl or nitrile rubber

gloves.

To prevent skin contact which

can lead to severe irritation.[1]

Skin and Body Protection
Protective clothing to prevent

skin contact.

To protect against skin

irritation.[1]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate and at

concentrations causing

irritation, a mask with a filter for

organic gases and vapors

(Type A) is recommended.

Inhalation can cause severe

irritation of the respiratory tract,

leading to coughing, choking,

and potentially pulmonary

edema.[1]

Operational and Disposal Plans for Lactic Acid
Handling and Storage:

Avoid breathing vapors.

Use only in well-ventilated areas.

Prohibit eating, drinking, and smoking in handling and storage areas.

Store in original, tightly closed containers in a dry, well-ventilated place, away from

incompatible materials.

Spill Management:

For small spills, absorb with an inert material and place in a suitable container for disposal.
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For larger spills, dike the area to prevent spreading.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations. Do not allow the

product to contaminate soil, sewage, or water systems.

Experimental Workflow for Safe Handling of Lactic Acid
The following diagram outlines a standard workflow for the safe handling of Lactic Acid in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Ensure Proper Ventilation

Review Safety Data Sheet

Transfer Lactic Acid

Use in Experiment

Decontaminate Work Area

Dispose of Waste

Remove and Store/Dispose PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Lactic Acid.
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Other Identified Uses of "A 159"
It is important for researchers and professionals to be aware that "A 159" is used in several

other contexts to avoid confusion and ensure that the correct safety protocols are being

followed for the specific material in question.

Designer Marble Colors: A safety data sheet for "Designer Marble Colors" lists "A-159" as the

product code for the color "HEATHER".[2] The required PPE for this product would be

specific to its own safety data sheet.

OSHA Directive on Formaldehyde: The identifier "A-159" is used for an Oregon OSHA

program directive concerning occupational exposure to formaldehyde.[3][4] This directive

outlines safety procedures and PPE for handling formaldehyde, which are distinct from those

for Lactic Acid.

International Maritime Organization (IMO) Resolution: "A.159" refers to an IMO resolution

regarding pilotage, which is unrelated to chemical safety.[5][6][7]

Compressed Air Lamp Component: "A-159" is the product number for a high-output bulb

used in a specific model of a compressed air-driven turbo-alternator lamp.[8][9]

Adhesive Component Flash Point: A safety data sheet for a two-component paste product

notes a flash point of 159°C for "Component A".[10]

EPA Chemical Safety Audit: "A 159" is used as a reference number in an appendix of an EPA

chemical safety audit report.[11]

Occupational Health and Safety Policy: "A 159" is the resolution number for an occupational

health and safety policy for a district municipality.[12]

Aviation Regulation: "21.A.159" refers to a specific section regarding the duration and

continued validity of a production organization approval in aviation regulations.[13]

Given the varied and unrelated uses of "A 159," it is imperative to always refer to the specific

Safety Data Sheet (SDS) for the particular product being handled to ensure the adoption of

appropriate safety measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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